Cas no 89424-17-9 (Ethyl 3-oxo-3-(2-(trifluoromethyl)phenyl)propanoate)

Ethyl 3-oxo-3-(2-(trifluoromethyl)phenyl)propanoate is a versatile intermediate in organic synthesis, particularly valued for its trifluoromethyl-substituted aromatic moiety. This compound exhibits high reactivity as a β-keto ester, making it useful in condensation reactions, cyclizations, and the preparation of heterocyclic frameworks. The presence of the electron-withdrawing trifluoromethyl group enhances its utility in fine chemical and pharmaceutical applications, where such motifs are often sought for their metabolic stability and lipophilicity. Its ester functionality allows for further derivatization under mild conditions. The compound is typically employed in research settings for the development of agrochemicals, bioactive molecules, and advanced materials, offering a balance of reactivity and stability for synthetic workflows.
Ethyl 3-oxo-3-(2-(trifluoromethyl)phenyl)propanoate structure
89424-17-9 structure
Product Name:Ethyl 3-oxo-3-(2-(trifluoromethyl)phenyl)propanoate
CAS No:89424-17-9
MF:C12H11F3O3
MW:260.209154367447
MDL:MFCD03424820
CID:720727
PubChem ID:24879797
Update Time:2025-10-13

Ethyl 3-oxo-3-(2-(trifluoromethyl)phenyl)propanoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-oxo-3-(2-(trifluoromethyl)phenyl)propanoate
    • 3-OXO-3-(2-TRIFLUOROMETHYL-PHENYL)-PROPIONIC ACID ETHYL ESTER
    • 3-OXO-3-(2-TRIFLUOROMETHYLPHENYL)PROPIONIC ACIDETHYL ESTER
    • Benzenepropanoic acid, b-oxo-2-(trifluoromethyl)-, ethylester
    • Ethyl (2-trifluoromethylbenzoyl)acetate
    • ethyl 3-oxo-3-[2-(trifluoromethyl)phenyl]propanoate
    • methyl 2-trifluoromethylbenzoylacetate
    • Ethyl 3-oxo-3-(2-trifluoromethylphenyl)propanoate
    • Ethyl β-oxo-2-(trifluoromethyl)benzenepropanoate (ACI)
    • Ethyl b-oxo-2-trifluoromethyl-benzenepropanoate
    • SY122674
    • DB-057134
    • MFCD03424820
    • SCHEMBL401715
    • CS-0061611
    • ethyl 3-[2-(trifluoromethyl)phenyl]-3-oxopropanoate
    • W16962
    • DTXSID10375094
    • AC-7802
    • 3-Oxo-3-(2-trifluoromethylphenyl)propionic acid ethyl ester
    • AKOS005063991
    • 89424-17-9
    • MDL： MFCD03424820
    • Inchi： 1S/C12H11F3O3/c1-2-18-11(17)7-10(16)8-5-3-4-6-9(8)12(13,14)15/h3-6H,2,7H2,1H3
    • InChI Key： KMPAHDWULITWIH-UHFFFAOYSA-N
    • SMILES： O=C(CC(C1C(C(F)(F)F)=CC=CC=1)=O)OCC

Computed Properties

  • Exact Mass: 260.06600
  • Monoisotopic Mass: 260.066
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.4A^2
  • XLogP3: 2.9

Experimental Properties

  • Density: 1.258 g/mL at 25 °C(lit.)
  • Boiling Point: 237-238 °C(lit.)
  • Flash Point: >230 °F
  • Refractive Index: n20/D 1.4875(lit.)
  • PSA: 43.37000
  • LogP: 2.84130

Ethyl 3-oxo-3-(2-(trifluoromethyl)phenyl)propanoate Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3

Ethyl 3-oxo-3-(2-(trifluoromethyl)phenyl)propanoate Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Ethyl 3-oxo-3-(2-(trifluoromethyl)phenyl)propanoate Pricemore >>

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Ethyl 3-oxo-3-(2-(trifluoromethyl)phenyl)propanoate Production Method

Production Method 1

17408-14-9 17408-14-9
89424-17-9 89424-17-9
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ;  35 min, 0 °C; 30 min, 0 °C
1.2 5 min, 0 °C; 0 °C → reflux; 4 h, reflux; reflux → rt
1.3 Reagents: Water ;  0 °C
Reference
Discovery of a Novel, Potent, Orally Active and Safe Inhibitor Targeting Human Mitochondrial RNA Polymerase
Li, Xinnan; Ze, Xiaotong; Zhou, Shengnan; Hu, Zhaoxin; He, Chen; et al, Journal of Medicinal Chemistry, 2023, 66(7), 5118-5153

Production Method 2

6148-64-7 6148-64-7
433-97-6 433-97-6
89424-17-9 89424-17-9
2801602-05-9 2801602-05-9
Reaction Conditions
1.1 Reagents: 1,1′-Carbonyldiimidazole Solvents: Tetrahydrofuran ;  12 h, rt
1.2 Reagents: Triethylamine ,  Magnesium chloride Solvents: Acetonitrile ;  4 h, rt; cooled; 12 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ;  0 °C
Reference
Metal-free hypervalent iodine-promoted tandem carbonyl migration and unactivated C(Ph)-C(Alkyl) bond cleavage for quinolone scaffold synthesis
Song, Li-Rui; Li, He; Wang, Shen-Feng; Lin, Jian-Ping; Huang, Bin; et al, Chemical Communications (Cambridge, 2022, 58(60), 8340-8343

Production Method 3

6148-64-7 6148-64-7
312-94-7 312-94-7
89424-17-9 89424-17-9
Reaction Conditions
1.1 Reagents: Triethylamine ,  Magnesium chloride Solvents: Acetonitrile ;  1 h, -10 °C
1.2 Solvents: Acetonitrile ;  cooled
1.3 Reagents: Hydrochloric acid Solvents: Water ;  30 min, cooled
Reference
Improved synthesis of sterically encumbered heteroaromatic biaryls from aromatic β-keto esters
Rosen, Brandon R. ; Ul Sharif, Ehesan; Miles, Dillon H.; Chan, Nicholas S.; Leleti, Manmohan R.; et al, Tetrahedron Letters, 2020, 61(20),

Production Method 4

6148-64-7 6148-64-7
433-97-6 433-97-6
89424-17-9 89424-17-9
Reaction Conditions
1.1 Reagents: Triethylamine ,  Magnesium chloride Solvents: Tetrahydrofuran ;  6 h, 25 °C
1.2 Reagents: 1,1′-Carbonyldiimidazole Solvents: Tetrahydrofuran ;  reflux
1.3 overnight, reflux
1.4 Reagents: Hydrochloric acid Solvents: Water ;  pH 5 - 6, cooled
Reference
Synthesis of Dithiolethiones and Identification of Potential Neuroprotective Agents via Activation of Nrf2-Driven Antioxidant Enzymes
Song, Zi-Long; Bai, Feifei; Zhang, Baoxin ; Fang, Jianguo, Journal of Agricultural and Food Chemistry, 2020, 68(7), 2214-2231

Production Method 5

17408-14-9 17408-14-9
89424-17-9 89424-17-9
Reaction Conditions
1.1 Reagents: Potassium tert-butoxide Solvents: Ethanol ,  Tetrahydrofuran ;  rt → reflux; reflux → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 5 - 6, cooled
Reference
A One-Pot Copper(II)-Catalyzed Tandem Synthesis of 2-Substituted Pyrrolo[1,2-b]pyridazin-4(1H)-ones
Tan, Cun; Xiang, Haoyue; He, Qian; Yang, Chunhao, European Journal of Organic Chemistry, 2015, 2015(17), 3656-3660

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